Cas no 2228353-67-9 (1-(2,4,6-trihydroxyphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,4,6-trihydroxyphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228353-67-9
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 6561254
• PubChem ID: 165667753
• Update Time: 2025-08-02

1-(2,4,6-trihydroxyphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trihydroxyphenyl)cyclopropane-1-carbaldehyde
• 2228353-67-9
• EN300-1999227

• Inchi： 1S/C10H10O4/c11-5-10(1-2-10)9-7(13)3-6(12)4-8(9)14/h3-5,12-14H,1-2H2
• InChI Key： VTCZXPJIWNENHZ-UHFFFAOYSA-N
• SMILES： O=CC1(C2C(=CC(=CC=2O)O)O)CC1

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-(2,4,6-trihydroxyphenyl)cyclopropane-1-carbaldehyde

1-(2,4,6-Trihydroxyphenyl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

1-(2,4,6-Trihydroxyphenyl)cyclopropane-1-carbaldehyde, identified by the CAS registry number 2228353-67-9, is a compound of significant interest in both academic and industrial research. This compound is notable for its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, properties, and biological activities in greater depth.

The molecular structure of 1-(2,4,6-trihydroxyphenyl)cyclopropane-1-carbaldehyde comprises a cyclopropane ring fused with a phenolic moiety containing three hydroxyl groups at the 2, 4, and 6 positions. This arrangement imparts the compound with distinctive electronic and steric properties. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and interaction with biological systems. The presence of multiple hydroxyl groups enhances its solubility in polar solvents and may contribute to hydrogen bonding interactions.

Recent studies have focused on the synthesis of 1-(2,4,6-trihydroxyphenyl)cyclopropane-1-carbaldehyde, employing innovative methodologies such as transition-metal-catalyzed coupling reactions and bio-inspired catalysis. These approaches have not only improved the efficiency of synthesis but also opened avenues for large-scale production. For instance, researchers have successfully utilized palladium-catalyzed cross-coupling reactions to construct the cyclopropane ring with high regioselectivity.

The physical and chemical properties of this compound have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular conformation, stability under various conditions, and reactivity toward different chemical agents.

In terms of biological activity, 1-(2,4,6-trihydroxyphenyl)cyclopropane-1-carbaldehyde has shown promising results in preliminary assays targeting enzymes involved in metabolic pathways. For example, recent research has demonstrated its potential as an inhibitor of certain kinases associated with cancer progression. Additionally, its antioxidant properties have been explored in the context of neurodegenerative diseases.

The environmental impact of this compound is another area of active research. Studies are being conducted to assess its biodegradability under different environmental conditions and its potential toxicity to aquatic organisms. These investigations are crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 1-(2,4,6-trihydroxyphenyl)cyclopropane-1-carbaldehyde, CAS No. 2228353-67-9, represents a valuable addition to the arsenal of compounds available for exploring novel chemical transformations and biological targets. With ongoing research addressing its synthesis optimization and biological evaluation, this compound holds great promise for future innovations across multiple disciplines.